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Compound of Interest

Compound Name: 4-Chlorobutyl acetate

Cat. No.: B123908 Get Quote

This guide provides a comprehensive overview of 4-chlorobutyl acetate, a significant

chemical intermediate in various industrial and research applications. It details the compound's

core physicochemical properties, synthesis protocols, and analytical methodologies, tailored for

researchers, scientists, and professionals in drug development.

Core Properties of 4-Chlorobutyl Acetate
4-Chlorobutyl acetate is a colorless to light yellow liquid that serves as a versatile solvent and

an intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical

and agrochemical industries.[1][2] Its utility is underscored by its chemical structure, which

incorporates both a chloro and an acetate functional group, lending it a unique reactivity.[2]

Quantitative Data Summary

The fundamental physicochemical properties of 4-chlorobutyl acetate are summarized in the

table below for easy reference.
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Property Value References

Molecular Formula C₆H₁₁ClO₂ [2][3][4][5]

Molecular Weight 150.60 g/mol [5][6]

CAS Number 6962-92-1 [2][3]

Appearance
Clear colorless to pale yellow

liquid
[1][3][7]

Density 1.072 g/mL at 25 °C [8]

Boiling Point 92 °C at 22 mmHg [4][8]

Refractive Index 1.434 at 20 °C [8]

Purity (GC) ≥ 97% [1]

Experimental Protocols
Synthesis of 4-Chlorobutyl Acetate

A common laboratory-scale synthesis of 4-chlorobutyl acetate involves the reaction of

tetrahydrofuran with acetyl chloride in the presence of a catalyst.[9]

Detailed Methodology:

Combine 65 g of acetyl chloride, 50 g of tetrahydrofuran (boiling point 66 °C), and 0.01 g of

zinc chloride in a reaction vessel.[9]

Ensure the setup is protected from moisture.[9]

Heat the mixture to reflux and maintain for 90 minutes.[9]

Following the reflux period, purify the product by distillation.[9]

The expected yield of 4-chlorobutyl acetate is approximately 76%, with a boiling point of

78-79 °C at 15 mmHg or 90-91 °C at 20 mmHg.[9]
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Visualizing the Synthesis Pathway
The following diagram illustrates the synthetic route for 4-chlorobutyl acetate from

tetrahydrofuran and acetyl chloride.
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Caption: Synthesis of 4-Chlorobutyl Acetate.

Applications in Research and Development
4-Chlorobutyl acetate is a key reagent in the synthesis of various pharmaceutical compounds.

It is notably used in the creation of novel cyclic ADP ribose derivatives and in the synthesis of

antagonists for the transient receptor potential melastatin 2 (TRPM2), which plays a role in

insulin secretion.[5][8] Its role as a versatile intermediate makes it a valuable compound in the

field of drug discovery and fine chemical manufacturing.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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